2-[3,4-(Methylenedioxy)phenyl]-2-butanol

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)butan-2-ol
• InChI: InChI=1S/C11H14O3/c1-3-11(2,12)8-4-5-9-10(6-8)14-7-13-9/h4-6,12H,3,7H2,1-2H3
• InChI Key: DKSCPXZPOFBPJP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C1=CC2=C(C=C1)OCO2)O
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol

Description

2-[3,4-(Methylenedioxy)phenyl]-2-butanol is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15 ml of tetrahydrofuran and a catalytic amount of iodine were added to 340 mg of magnesium ribbon to obtain a mixture. 1.59 g of bromoethane was gradually added to the mixture in a stream of nitrogen in such a way that the reaction system was mildly refluxed. The resulting mixture was heated under reflux for 30 minutes and cooled, followed by the addition of a solution of 2 g of 5-acetyl-1,3-benzodioxole in tetrahydrofuran. The obtained mixture was stirred at a room temperature for 20 minutes, followed by the addition of a saturated aqueous solution of ammonium chloride and water. The obtained mixture was extracted with ethyl acetate. The organic layer was washed with a saturated aqueous solution of common salt, dried over ahydrous magnesium sulfate and filtered. The filtrate was distilled to remove the solvent. 2.27 g of the title compound was obtained as a crude oil.